Cas no 100482-79-9 (1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2))
100482-79-9 structure
Product Name:1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)
CAS No:100482-79-9
MF:C16H26Cl2N2
MW:317.297042369843
CID:177091
PubChem ID:3063332
Update Time:2025-04-19
1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
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- 1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)
- 1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, dihydrochloride (9CI)
- 9-(Butylamino)julolidine dihydrochloride
- N-(2,3,6,7-Tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)butylamine dihydrochloride
- DTXSID70143337
- 100482-79-9
- Butylamine, N-(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)-, dihydrochloride
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- Inchi: 1S/C16H24N2.2ClH/c1-2-3-8-17-15-11-13-6-4-9-18-10-5-7-14(12-15)16(13)18;;/h11-12,17H,2-10H2,1H3;2*1H
- InChI Key: OGKKXUQUJYRJRE-UHFFFAOYSA-N
- SMILES: Cl.Cl.N12CCCC3=CC(=CC(CCC1)=C23)NCCCC
Computed Properties
- Exact Mass: 316.14758
- Monoisotopic Mass: 316.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Boiling Point: 435.8°Cat760mmHg
- Flash Point: 192.1°C
- PSA: 15.27
- LogP: 5.33940
1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2) Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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